Cas no 1248977-76-5 (2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile)

2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile is a synthetic organic compound featuring a benzonitrile core substituted with a [(2-hydroxyethyl)-isopropyl-amino]methyl functional group. This structure imparts versatility in applications such as pharmaceutical intermediates or specialty chemical synthesis. The presence of both hydroxyl and tertiary amine moieties enhances its reactivity, enabling participation in condensation, alkylation, or complexation reactions. Its balanced polarity and moderate steric hindrance may improve solubility and selectivity in targeted syntheses. The compound’s structural design allows for potential utility in drug discovery, particularly in modulating pharmacokinetic properties. Proper handling and storage under inert conditions are recommended to maintain stability.

2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile structure

1248977-76-5 structure

Product Name:2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile

CAS No:1248977-76-5

MF:C₁₃H₁₈N₂O

MW:218.294823169708

CID:2161568

Update Time:2025-06-07

2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile
- 2-(((2-Hydroxyethyl)(isopropyl)amino)methyl)benzonitrile
- AM91316
- 2-{[(2-Hydroxyethyl)isopropylamino]methyl}-benzonitrile
- Inchi： 1S/C13H18N2O/c1-11(2)15(7-8-16)10-13-6-4-3-5-12(13)9-14/h3-6,11,16H,7-8,10H2,1-2H3
- InChI Key： DDNSSMXLHAYUSR-UHFFFAOYSA-N
- SMILES： OCCN(CC1C=CC=CC=1C#N)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 244
Topological Polar Surface Area: 47.3

2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	085547-500mg	2-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-benzonitrile	1248977-76-5		500mg	￡199.00	2022-03-01

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